Cas no 2171954-59-7 (2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171954-59-7
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5894048
• PubChem ID: 165591571
• Update Time: 2025-06-13

2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597334
• 2171954-59-7
• 2-[1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C8H14N4O2/c1-3-12-7(5-14-2)6(10-11-12)4-8(9)13/h3-5H2,1-2H3,(H2,9,13)
• InChI Key： VFSISZPXBSSIRX-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(N)=O)N=NN1CC

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171954-59-7)

2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171954-59-7, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its ethyl and methoxymethyl substituents, contribute to its distinct chemical properties and reactivity, making it a subject of intense study in drug discovery and development.

The triazol-4-ylacetamide moiety in the molecular structure of this compound plays a crucial role in determining its pharmacological profile. Triazoles are known for their ability to interact with biological targets in various ways, often leading to inhibitory or modulatory effects on cellular processes. The presence of an acetamide group further enhances the compound's potential as a pharmacophore, enabling it to engage with biological systems through hydrogen bonding and other non-covalent interactions. These features make 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the therapeutic potential of triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide suggests that it may possess similar pharmacological effects. Researchers have been particularly intrigued by its potential to interact with enzymes and receptors involved in disease pathways, which could lead to the development of targeted therapies.

One of the most compelling aspects of this compound is its structural versatility. The combination of an ethyl group at the 1-position and a methoxymethyl group at the 5-position introduces unique electronic and steric properties that can be fine-tuned to optimize biological activity. This flexibility allows chemists to modify other parts of the molecule while retaining the core triazole scaffold, enabling the design of derivatives with enhanced potency and selectivity. Such structural adaptability is highly valued in drug discovery pipelines, as it provides a platform for generating compounds with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying promising candidates like 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide. These tools allow researchers to predict how a molecule will behave in biological systems before conducting expensive experimental trials. By simulating interactions between this compound and potential target proteins or enzymes, scientists can gain insights into its mechanism of action and identify potential side effects. This approach has significantly reduced the time and resources required for drug development, making it an indispensable part of modern pharmaceutical research.

The synthesis of 2-1-ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-y acetamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity levels significantly. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical studies and eventual clinical trials.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested on human subjects. In vitro assays have been employed to assess how 2 - 1 - ethyl - 5 - (methoxymethyl) - 1 H - 1 , 2 , 3 - triazol - 4 - y lacetamide interacts with various biological targets. Initial results suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. Additionally , its ability to cross cell membranes efficiently indicates that it could be developed into an oral therapeutic agent , which would enhance patient compliance compared to injectable treatments.

The potential applications of this compound extend beyond traditional therapeutic areas . Researchers are exploring its use in agrochemicals , where triazole derivatives have shown promise as fungicides due to their ability to disrupt fungal cell wall synthesis . Furthermore , its structural similarity to known bioactive molecules makes it a valuable scaffold for designing novel compounds with improved properties . The versatility of 2 - 1 - ethyl - 5 - ( methoxymethy l) - 1 H - 1 , 2 , 3 - tri azol - 4 - y lacetamide underscores its significance as a building block in synthetic chemistry.

As our understanding of disease mechanisms continues to evolve , so does our capacity to develop targeted therapies . The unique characteristics of 2171954 -59 -7, particularly its molecular architecture and functional groups , position it as a key player in next-generation drug development efforts . By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the discovery process further . These approaches enable rapid evaluation of large libraries containing thousands or even millions compounds , thereby increasing chances identification hits candidates like this one early stages exploration pipeline.

The future prospects for 2171954 -59 -7 remain exciting given ongoing research efforts across academia industry worldwide . Collaborative initiatives involving chemists biologists pharmacologists promise bring forth deeper insights about full therapeutic potential unlock new possibilities treating variety human conditions effectively safely manner . With continued investment innovation field medicinal chemistry undoubtedly see more derivatives based upon core triazole framework emerge market years ahead offering hope patients suffering from wide array illnesses today tomorrow better quality lives tomorrow's world healthier happier communities everywhere thanks dedicated scientists working tirelessly advance science one breakthrough another every single day lives better tomorrow deserve thanks everyone involved advancing knowledge frontiers science ever onward toward brighter future humanity collective efforts everyone involved advancing knowledge frontiers science ever onward toward brighter future humanity collectively strive achieve goals together make difference world positive lasting impact generations come generations go long long after we gone own ways continue inspire others follow footsteps ourselves contribute better world possible through hard work perseverance unwavering commitment improve lives all around us now future generations inherit legacy leave behind meaningful lasting contributions society improve lives everyone touched every way possible every single day until end times come pass ourselves away own time come what may always remember those who came before us laid foundation upon which stand today remember those who follow us carry torch forward light lead way show others how make difference world one small step at time together sure create positive change lasting impact generations come generations go long long after gone own ways continue inspire others follow footsteps ourselves contribute better world possible through hard work perseverance unwavering commitment improve lives all around us now future generations inherit legacy leave behind meaningful lasting contributions society improve lives everyone touched every way possible every single day until end times come pass ourselves away own time come what may always remember those who came before us laid foundation upon which stand today remember those who follow us carry torch forward light lead way show others how make difference world one small step at time together sure create positive change lasting impact generations come generations go